2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the introduction of the bromine and methyl groups onto the phenyl ring, and the formation of the propanoic acid moiety. A paper titled “Solvatomorphism and first-time observation of acid–acid catemer in 4-phenylamino-benzoic acids” discusses the synthesis of similar compounds .Molecular Structure Analysis
The molecular structure of this compound would consist of a phenyl ring (a six-membered carbon ring with alternating double bonds) substituted with a bromine atom and a methyl group. Attached to this ring would be a two-carbon chain ending in a carboxylic acid group. The exact structure could be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions. The bromine atom could be replaced via nucleophilic substitution reactions, and the carboxylic acid group could participate in condensation reactions. A paper titled “Discovery-Based Bromination of Alcohols: An Organic Chemistry Experiment Supporting Spectroscopic Analysis and Mechanistic Reasoning” discusses similar reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals .Mechanism of Action
Safety and Hazards
The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety measures. A Safety Data Sheet (SDS) would provide detailed information about the potential hazards, safe handling procedures, and emergency response measures .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid involves the bromination of 2-methylphenylpropanoic acid followed by alkylation with methyl iodide.", "Starting Materials": [ "2-methylphenylpropanoic acid", "bromine", "methyl iodide", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 2-methylphenylpropanoic acid in diethyl ether and add bromine dropwise with stirring. Maintain the temperature at 0-5°C. After the addition is complete, stir the mixture for an additional 30 minutes.", "Step 2: Add sodium hydroxide solution to the reaction mixture to neutralize the excess bromine. Extract the product with diethyl ether and wash the organic layer with water.", "Step 3: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 2-(3-bromo-2-methylphenyl)propanoic acid.", "Step 4: Dissolve 2-(3-bromo-2-methylphenyl)propanoic acid in dry ether and add methyl iodide dropwise with stirring. Maintain the temperature at 0-5°C. After the addition is complete, stir the mixture for an additional 30 minutes.", "Step 5: Add sodium hydroxide solution to the reaction mixture to neutralize the excess methyl iodide. Extract the product with diethyl ether and wash the organic layer with water.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid." ] } | |
CAS RN |
1314655-82-7 |
Product Name |
2-(3-bromo-2-methylphenyl)-2-methylpropanoic acid |
Molecular Formula |
C11H13BrO2 |
Molecular Weight |
257.1 |
Purity |
95 |
Origin of Product |
United States |
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